N,N-dimethyl-N'-(4-methyl-thiazol-2-yl)-formamidine

• Molecular Formula: C7H11N3S
• Molecular Weight: 169.25 g/mol
• IUPAC Name: N,N-dimethyl-N'-(4-methyl-1,3-thiazol-2-yl)methanimidamide
• InChI: InChI=1S/C7H11N3S/c1-6-4-11-7(9-6)8-5-10(2)3/h4-5H,1-3H3
• InChI Key: TXCWDCATUQNOMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)N=CN(C)C

Description

N,N-dimethyl-N'-(4-methyl-thiazol-2-yl)-formamidine is a useful research compound. Its molecular formula is C7H11N3S and its molecular weight is 169.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

prepared by reaction of 4-methyl-thiazol-2-ylamine with N,N-dimethylformamide dimethyl acetate. LC-MS: tR=0.51 min; [M+H]+=170.1.

Synthesis routes and methods II

Procedure details

A solution 2-amino-4-methylthiazole (Formula C-1)(11.4 g) in toluene (100 ml) at 25° was treated with dimethylformamide dimethyl acetal (15.9 mL, 200 mmol), dropwise over five minutes. The mixture was heated to reflux temperature for 22 hours. The reaction was cooled to 25° and the solvent evaporated to an orange oil (17 g). The oil was triturated with hexane to yield yellow crystals. Recrystallization from warm hexane gave N′-(4-Methyl-2-thiazolyl)-N,N-dimethyl-methanimidamide (Formula C-2) (16.9 g, 99.6%), m.p. 54-56°.